![molecular formula C11H18N2O3 B1466863 1,4-Dioxa-9,12-diazadispiro[4.2.5.2]pentadecan-13-one CAS No. 1263475-11-1](/img/structure/B1466863.png)
1,4-Dioxa-9,12-diazadispiro[4.2.5.2]pentadecan-13-one
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Overview
Description
1,4-Dioxa-9,12-diazadispiro[4.2.5.2]pentadecan-13-one (DDP) is a cyclic organic compound that has been widely studied in the scientific research community due to its potential applications in various fields. DDP is a unique molecule due to its unique structure and properties, which make it a valuable candidate for research and development. In
Scientific Research Applications
Environmental Contamination and Remediation
1,4-Dioxane Contamination
Research highlights the environmental presence and impact of 1,4-dioxane, a structurally related compound, emphasizing its role as an emerging water contaminant. It is resistant to common remediation techniques and poses a carcinogenic risk, underscoring the need for alternative removal strategies and further studies on human health effects and environmental fate (Godri Pollitt et al., 2019).
Medicinal Chemistry and Biological Activities
Spirocyclic Derivatives as Antioxidants
Spiro compounds, which share structural features with the queried compound, exhibit significant antioxidant activities, suggesting potential therapeutic applications in diseases associated with oxidative stress. These activities have been explored across a variety of tests, revealing the potential of spiro compounds, including those with oxygen and nitrogen atoms, in drug development (Acosta-Quiroga et al., 2021).
Pharmacological Activities of Steroids
The diverse chemical structures and pharmacological activities of steroids from soft corals, including spirosteroids, have been reviewed. These compounds exhibit a range of bioactivities, such as antitumor and anti-inflammatory effects, indicating the pharmacological potential of structurally complex spiro compounds (Ermolenko et al., 2020).
Synthetic Chemistry and Material Science
Synthetic Mimics of Biological Active Sites
Research into synthetic mimics of carboxylate-bridged diiron protein active sites involves the design and synthesis of compounds that can replicate the structures and reactivity of biological systems. This includes controlling the geometry and coordination environment of diiron cores, which may involve spirocyclic and related complex structures (Do & Lippard, 2011).
properties
IUPAC Name |
1,4-dioxa-9,12-diazadispiro[4.2.58.25]pentadecan-13-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18N2O3/c14-9-10(13-6-5-12-9)1-3-11(4-2-10)15-7-8-16-11/h13H,1-8H2,(H,12,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYASPOXTFKKZBS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CCC13C(=O)NCCN3)OCCO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18N2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.27 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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